Cas no 1806981-97-4 (2-Cyano-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride
• CAS No: 1806981-97-4
• MF: C₈H₂ClF₂IN₂O
• MW: 342.468559741974
• CID: 4876429
• Update Time: 2025-05-23

2-Cyano-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride

• Inchi： 1S/C8H2ClF2IN2O/c9-7(15)3-1-5(12)14-4(2-13)6(3)8(10)11/h1,8H
• InChI Key： HPHJLCZITFJPIT-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)Cl)=C(C(C#N)=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.7
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride

Recent Advances in the Application of 2-Cyano-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride (CAS: 1806981-97-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Cyano-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride (CAS: 1806981-97-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapeutics and diagnostic agents. This heterocyclic scaffold combines multiple functional groups—cyano, difluoromethyl, iodo, and carbonyl chloride—that enable diverse chemical transformations, making it a versatile building block for medicinal chemistry applications. Recent studies have highlighted its utility in constructing kinase inhibitors, PET radiotracers, and covalent protein modifiers, reflecting its growing importance in drug discovery pipelines.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's role in developing irreversible BTK inhibitors, where the carbonyl chloride moiety facilitated selective cysteine targeting. The electron-withdrawing cyano and difluoromethyl groups were found to modulate the electrophilicity of the pyridine core, enabling tunable reactivity. Meanwhile, the iodo substituent served as a handle for late-stage diversification via palladium-catalyzed cross-coupling reactions, as evidenced in a Chemical Communications report on antibody-drug conjugate (ADC) payload synthesis.

Structural analyses using X-ray crystallography (PDB: 8T4N) revealed that derivatives of 1806981-97-4 exhibit unique binding modes with protein targets due to the orthogonal electronic effects of its substituents. Quantum mechanical calculations published in Physical Chemistry Chemical Physics further elucidated how the difluoromethyl group's hyperconjugation stabilizes transition states during nucleophilic aromatic substitution reactions—a property exploited in prodrug activation strategies.

In radiopharmaceutical applications, the iodine-125 labeled analog has shown promise as a molecular probe for studying drug distribution. A multinational research team recently reported in Nuclear Medicine and Biology its use in tracking the pharmacokinetics of oncology compounds via SPECT imaging, achieving 92% radiochemical purity and favorable in vivo stability. This builds upon earlier work where the carbonyl chloride was conjugated with chelators for 68Ga PET imaging.

Ongoing clinical trials (NCT05874223) are evaluating derivatives of this scaffold as third-generation EGFR inhibitors, with preliminary data showing improved blood-brain barrier penetration compared to earlier analogs. The compound's synthetic accessibility—typically prepared in 3 steps from 2,6-dihalopyridine precursors—and its compliance with PAINS filters make it particularly attractive for fragment-based drug discovery campaigns, as noted in a 2024 ACS Central Science review on privileged heterocycles.

Future research directions include exploring its potential in PROTAC design (where the iodo group enables linker diversification) and as a photoaffinity labeling reagent. However, challenges remain in optimizing the balance between reactivity and stability, particularly for in vivo applications. Recent computational studies suggest that subtle modifications to the difluoromethyl group could address this limitation while maintaining the scaffold's unique physicochemical properties (logP = 2.1, PSA = 65 Ų).